- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

5-O-methylated flavonoids
5-Methoxyflavonoids are a class of natural products that possess unique chemical structures and biological activities derived from the flavonoid family. These compounds typically feature a 2-phenylchromen-4-one nucleus with an additional hydroxyl group at position 3 and a methoxyl group at position 5, which differentiates them from other flavonoids such as kaempferol or quercetin.
Structurally, these molecules exhibit enhanced lipophilicity due to the presence of the methylated group, potentially increasing their ability to cross cell membranes and interact with biological targets. They have been found in a variety of plants including legumes, vegetables, fruits, and medicinal herbs, making them interesting subjects for research in natural product chemistry.
In terms of bioactivity, 5-methoxyflavonoids display significant potential as antioxidants, anti-inflammatory agents, and antimicrobial compounds. Their chemical diversity allows for the design of novel therapeutic strategies to combat various diseases. Furthermore, these molecules can serve as valuable tools in drug discovery programs due to their pharmacological properties.
Overall, 5-methoxyflavonoids represent a promising area of research with applications in both fundamental science and medical treatments.

-
TWEEN® 65: A Critical Surfactant in Chemical Biopharmaceutical ApplicationsTWEEN® 65: A Critical Surfactant in Chemical Biopharmaceutical Applications Introduction to TWEEN® 65 TWEEN® 65 is a widely recognized non-ionic surfactant that has played a pivotal role in various chemical and biopharmaceutical applications. Known for its exceptional properties, TWEEN® 65 is a polyethylene glycol (PEG)-coated ether with a hydrophilic-lipophilic balance (HLB) of approximately...
-
Bioavailability and Pharmacokinetic Enhancements of Beta-Sitosterol: A Review of its Potential in Pharmaceutical ApplicationsBioavailability and Pharmacokinetic Enhancements of Beta-Sitosterol: A Review of its Potential in Pharmaceutical Applications Over the past few decades, natural products have garnered significant attention in the field of medicinal chemistry due to their diverse biological activities and potential as lead compounds for drug development. Among these, beta-sitosterol, a steroidal saponin commonly...
-
Span 60: A Critical Component in Chemical Biopharmaceutical FormulationsSpan 60: A Critical Component in Chemical Biopharmaceutical Formulations Introduction to Span 60 Span 60, also known as sorbitan monostearate, is a widely used nonionic surfactant in the field of biopharmaceuticals and chemical formulations. It belongs to the class of polyoxyethylene alkyl ethers and is primarily used as an emulsifier, solubilizer, and stabilizer in various pharmaceutical and...
-
(1S)-2,2-Dimethylcyclopropane-1-carboxamide: Unveiling its Role in Chemical Biopharmaceuticals(1S)-2,2-Dimethylcyclopropane-1-carboxamide: Unveiling its Role in Chemical Biopharmaceuticals Introduction to (1S)-2,2-Dimethylcyclopropane-1-carboxamide (1S)-2,2-Dimethylcyclopropane-1-carboxamide is a unique chemical compound that has garnered significant attention in the fields of chemistry and biomedicine. This molecule, characterized by its cyclopropane ring with two methyl substituents at...
-
(4R)-4-Phenyl-1,3-Oxazolidin-2-One: A Key Intermediary in the Synthesis of Chiral Pharmaceuticals(4R)-4-Phenyl-1,3-Oxazolidin-2-One: A Key Intermediary in the Synthesis of Chiral Pharmaceuticals Introduction to (4R)-4-Phenyl-1,3-Oxazolidin-2-One (4R)-4-Phenyl-1,3-Oxazolidin-2-One is a versatile and valuable compound in the field of organic chemistry, particularly in the synthesis of chiral pharmaceuticals. Its unique structure combines an oxazolidinone ring with a phenyl group, making it...